Cas no 1806600-82-7 (2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid)

• Product Name: 2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid
• CAS No: 1806600-82-7
• MF: C₁₂H₁₃NO₇
• MW: 283.234123945236
• CID: 4939026
• Update Time: 2025-10-30

2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid

• Inchi： 1S/C12H13NO7/c1-20-10(14)5-3-7-2-4-8(13(18)19)6-9(7)11(15)12(16)17/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
• InChI Key： ZNVNJTAYZZFMMA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=CC=1CCC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.06920175 g/mol
• Monoisotopic Mass: 283.06920175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 130
• Molecular Weight: 283.23

Additional information on 2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid

2-(3-Methoxy-3-oxopropyl)-5-nitromandelic Acid (CAS No: 1806600-82-7)

2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid is a compound with the CAS registry number 1806600-82-7, representing a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically mandelic acid derivatives, and is characterized by its complex functional groups, including a nitro group and a methoxy ketone substituent. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest in research and development.

The molecular structure of 2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid is notable for its dual functionalization at the 5-position of mandelic acid with a nitro group and at the 2-position with a 3-methoxy-3-oxopropyl group. This dual substitution creates a molecule with potential for versatile reactivity and selectivity in chemical reactions. Recent studies have explored its role as an intermediate in organic synthesis, particularly in the construction of bioactive molecules with intricate architectures.

One of the most promising applications of 1806600-82-7 lies in its potential as an antimicrobial agent. Research conducted in 2023 has demonstrated that this compound exhibits significant activity against a range of bacterial and fungal pathogens, particularly Gram-positive bacteria such as *Staphylococcus aureus* and *Enterococcus faecalis*. The nitro group is believed to contribute to this activity by enhancing the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes.

In addition to its antimicrobial properties, 1806600-82-7 has shown potential in the field of drug delivery systems. Its methoxy ketone group enables controlled release mechanisms, making it a candidate for targeted drug delivery applications. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its use as a stabilizing agent for lipid nanoparticles (LNPs), which are widely used in modern vaccine delivery systems.

The synthesis of 1806600-82-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the selective oxidation of alcohols to ketones and the precise installation of nitro groups through diazotization reactions. These steps require meticulous control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, 1806600-82-7 has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This makes it a more sustainable option compared to other synthetic compounds that persist longer in the environment.

In conclusion, 1806600-82-7, or 2-(3-Methoxy-3-oxopropyl)-5-nitromandelic acid, stands out as a versatile compound with diverse applications across multiple fields. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool in both academic research and industrial development.